Cas no 108874-23-3 (3-(propan-2-yl)-1H,4H-indeno[1,2-c]pyrazol-4-one)

• Product Name: 3-(propan-2-yl)-1H,4H-indeno[1,2-c]pyrazol-4-one
• CAS No: 108874-23-3
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• MDL: MFCD00170429
• CID: 4570844
• Update Time: 2025-06-07

3-(propan-2-yl)-1H,4H-indeno[1,2-c]pyrazol-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(ISOPROPYL)INDENO[2,3-D]PYRAZOL-4-ONE
• Indeno[1,2-c]pyrazol-4(1H)-one, 3-(1-methylethyl)-
• 3-(propan-2-yl)-1H,4H-indeno[1,2-c]pyrazol-4-one

• MDL： MFCD00170429
• Inchi： 1S/C13H12N2O/c1-7(2)11-10-12(15-14-11)8-5-3-4-6-9(8)13(10)16/h3-7H,1-2H3,(H,14,15)
• InChI Key： NPTFUJRPAPQBTP-UHFFFAOYSA-N
• SMILES： N1=C(C(C)C)C2C(=O)C3=C(C=2N1)C=CC=C3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(propan-2-yl)-1H,4H-indeno[1,2-c]pyrazol-4-one

Introduction to 3-(propan-2-yl)-1H,4H-indeno[1,2-c]pyrazol-4-one (CAS No. 108874-23-3) and Its Emerging Applications in Chemical Biology

3-(propan-2-yl)-1H,4H-indeno[1,2-c]pyrazol-4-one, identified by the Chemical Abstracts Service Number (CAS No.) 108874-23-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential therapeutic applications. This compound belongs to the indeno[1,2-c]pyrazole scaffold, a motif known for its versatility in medicinal chemistry. The presence of a propyl substituent at the 3-position enhances its molecular flexibility, making it a promising candidate for further exploration in drug discovery and molecular interactions.

The indeno[1,2-c]pyrazole core is a fused bicyclic system consisting of an indene ring connected to a pyrazole ring. This structural configuration imparts distinct electronic and steric properties that can be leveraged for selective binding to biological targets. In recent years, there has been a surge in interest toward indeno[1,2-c]pyrazole derivatives due to their reported activities in modulating various biological pathways. Specifically, compounds within this class have shown promise as kinase inhibitors, anti-inflammatory agents, and even in the context of oncology.

3-(propan-2-yl)-1H,4H-indeno[1,2-c]pyrazol-4-one (CAS No. 108874-23-3) has been investigated for its potential role in inhibiting specific enzymes implicated in diseases such as cancer and inflammatory disorders. The propyl group at the 3-position of the indeno[1,2-c]pyrazole ring is strategically positioned to interact with active sites of target proteins, potentially modulating their activity. Preliminary studies suggest that this compound exhibits moderate binding affinity to certain kinases, which are key players in cell signaling pathways.

One of the most compelling aspects of 3-(propan-2-yl)-1H,4H-indeno[1,2-c]pyrazol-4-one is its structural diversity relative to other indeno[1,2-c]pyrazole derivatives. The propyl substituent not only influences the compound's solubility and metabolic stability but also enhances its ability to penetrate biological membranes. This feature is particularly important for drug candidates intended for oral or systemic administration. Additionally, the presence of both aromatic and heterocyclic rings contributes to a rich interplay of electronic effects that can fine-tune interactions with biological targets.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 3-(propan-2-yl)-1H,4H-indeno[1,2-c]pyrazol-4-one (CAS No. 108874-23-3). Molecular docking studies have identified potential binding modes with various kinases and other therapeutic targets, providing insights into how structural modifications can optimize potency and selectivity. These computational approaches have accelerated the discovery process by allowing researchers to prioritize compounds for experimental validation based on predicted binding affinities.

In vitro studies have demonstrated that 3-(propan-2-yl)-1H,4H-indeno[1,2-c]pyrazol-4-one exhibits inhibitory activity against several kinases known to be overexpressed in cancer cells. For instance, it has shown promise in inhibiting Janus kinase (JAK) family members, which are implicated in autoimmune diseases and certain types of cancer. The propyl substituent appears to play a critical role in modulating the compound's interactions with these enzymes by enhancing hydrophobic interactions within the active site.

The compound's potential as an anti-inflammatory agent has also been explored. Inflammatory processes are often driven by dysregulated kinase activity and cytokine production. By targeting these pathways, 3-(propan-2-yl)-1H,4H-indeno[1,2-c]pyrazol-4-one (CAS No. 108874-23-3) may offer therapeutic benefits in conditions such as rheumatoid arthritis or inflammatory bowel disease. Preclinical studies have indicated that this compound can reduce inflammation-related markers in animal models without significant off-target effects.

The synthesis of 3-(propan-2-yl)-1H,4H-indeno[1,2-c]pyrazol-4-one involves multi-step organic transformations that highlight the synthetic versatility of indeno[1,2-c]pyrazole derivatives. Key synthetic steps include cyclization reactions to form the indene-pyrazole core followed by functionalization at the 3-position with a propyl group. Advances in synthetic methodologies have improved both yield and purity significantly over previous approaches.

The pharmacokinetic profile of 3-(propan-2-yl)-1H,4H-indeno[1,2-c]pyrazol-4-one is another critical factor influencing its potential as a drug candidate. Preliminary data suggest that this compound exhibits reasonable oral bioavailability and metabolic stability in preclinical models. These properties are essential for ensuring that sufficient levels of the drug reach target tissues and remain active long enough to exert therapeutic effects.

Future directions for research on 3-(propan-2-yl)-1H,4H-indeno[1,2-c]pyrazol-4-one (CAS No. 108874-23-3) include exploring structure-based drug design strategies to optimize its potency and selectivity further. Additionally, investigating its potential as a prodrug or combination therapy with other agents may unlock new therapeutic applications. Collaborative efforts between computational chemists, medicinal chemists, and biologists will be crucial in translating these findings into clinical practice.